Cas no 4358-75-2 (2,3-Dimethylbutan-2-amine)

2,3-Dimethylbutan-2-amine structure
2,3-Dimethylbutan-2-amine structure
Product Name:2,3-Dimethylbutan-2-amine
CAS No:4358-75-2
MF:C6H15N
MW:101.190001726151
MDL:MFCD11584343
CID:1011624
PubChem ID:207363
Update Time:2025-04-20

2,3-Dimethylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethylbutan-2-amine
    • (1,1,2-Trimethylpropyl)amine hydrochloride
    • (1,1,2-TRIMETHYLPROPYL)AMINE XHCL
    • 1,1,2-trimethylpropylamine
    • 1,1,2-trimethyl-propylamine
    • 2,3-dimethyl-2-butamine
    • 2,3-dimethyl-2-butylamine
    • 2-amino-2,3-dimethylbutane
    • 2-Butanamine, 2,3-dimethyl-
    • AC1L4IIG
    • tert-hexylamine
    • Y5738
    • AKOS005215797
    • NISTC4358752
    • DTXSID70276851
    • MFCD11584343
    • BS-12729
    • (1,1,2-Trimethylpropyl)amine, AldrichCPR
    • (1,1,2-trimethylpropyl)amine
    • AB92839
    • 4358-75-2
    • SCHEMBL163513
    • EN300-58687
    • ALBB-027113
    • MDL: MFCD11584343
    • Inchi: 1S/C6H15N/c1-5(2)6(3,4)7/h5H,7H2,1-4H3
    • InChI Key: YQNVPNRHJFZONU-UHFFFAOYSA-N
    • SMILES: NC(C)(C)C(C)C

Computed Properties

  • Exact Mass: 101.12055
  • Monoisotopic Mass: 101.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 55.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.7600
  • Melting Point: -70.5°C
  • Boiling Point: 119.64°C (estimate)
  • Flash Point: 7.5±13.3 °C
  • Refractive Index: 1.4100
  • PSA: 26.02
  • Vapor Pressure: 30.8±0.1 mmHg at 25°C

2,3-Dimethylbutan-2-amine Security Information

2,3-Dimethylbutan-2-amine Pricemore >>

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